Cas no 2418720-46-2 (3-{[(Tert-butoxy)carbonyl]amino}-5-formyl-2,4,6-trimethylbenzoic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}-5-formyl-2,4,6-trimethylbenzoic acid
• CAS No: 2418720-46-2
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5914236
• PubChem ID: 165771580
• Update Time: 2025-06-28

3-{[(Tert-butoxy)carbonyl]amino}-5-formyl-2,4,6-trimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-5-formyl-2,4,6-trimethylbenzoic acid
• 2418720-46-2
• EN300-26631226
• 3-{[(Tert-butoxy)carbonyl]amino}-5-formyl-2,4,6-trimethylbenzoic acid

• Inchi： 1S/C16H21NO5/c1-8-11(7-18)9(2)13(10(3)12(8)14(19)20)17-15(21)22-16(4,5)6/h7H,1-6H3,(H,17,21)(H,19,20)
• InChI Key： CKLOHFFVOJNEQL-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=C(C=O)C(C)=C(C(=O)O)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.7Ų

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}-5-formyl-2,4,6-trimethylbenzoic acid

Introduction to 3-{[(Tert-butoxy)carbonyl]amino}-5-formyl-2,4,6-trimethylbenzoic acid (CAS No. 2418720-46-2)

3-{[(Tert-butoxy)carbonyl]amino}-5-formyl-2,4,6-trimethylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2418720-46-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of substituted benzoic acids, characterized by its unique structural features, including a formyl group at the 5-position and an amino group protected by a tert-butoxy carbonyl (Boc) group at the 3-position. The presence of three methyl groups at the 2, 4, and 6-positions further enhances its structural complexity and potential biological activity.

The Boc-amino protecting group is strategically employed to safeguard the amino functionality during synthetic transformations, ensuring selective reactivity in subsequent chemical modifications. This protective strategy is particularly valuable in multi-step synthetic routes where orthogonal functional group manipulations are required. The formyl group at the 5-position serves as a versatile handle for further derivatization, enabling the introduction of various functional moieties such as alcohols or amines through condensation reactions. Such modifications are pivotal in drug discovery efforts, where the introduction of specific pharmacophores can modulate biological activity and pharmacokinetic properties.

In recent years, 3-{[(Tert-butoxy)carbonyl]amino}-5-formyl-2,4,6-trimethylbenzoic acid has been explored as a key intermediate in the synthesis of biologically active molecules. Its structural framework aligns well with several pharmacological targets, including enzymes and receptors involved in inflammatory pathways. For instance, researchers have leveraged this compound to develop novel inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in prostaglandin synthesis and are implicated in pain and inflammation. The methyl substitution pattern at the aromatic ring not only imparts steric hindrance but also influences electronic properties, potentially enhancing binding affinity to biological targets.

Moreover, the compound’s utility extends to the synthesis of heterocyclic derivatives through cyclization reactions. The formyl group can undergo condensation with various nitrogen-containing reagents to form imines or Schiff bases, which can then be further transformed into more complex heterocyclic structures. These heterocycles are widely recognized for their diverse biological activities and have been extensively studied as potential therapeutic agents. The Boc-protected amino group ensures that these transformations proceed selectively without interference from the amino functionality itself.

Recent advancements in synthetic methodologies have highlighted the importance of 3-{[(Tert-butoxy)carbonyl]amino}-5-formyl-2,4,6-trimethylbenzoic acid in streamlined synthetic strategies. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at specific positions of the benzoic acid core. Such modifications have led to the discovery of novel compounds with enhanced biological activity against targets such as kinases and transcription factors. The Boc protection allows for precise control over reaction conditions, minimizing unwanted side reactions and improving overall yields.

The compound’s potential in medicinal chemistry is further underscored by its compatibility with modern drug discovery platforms. High-throughput screening (HTS) techniques have been utilized to assess its derivatives for various biological activities. Computational modeling studies have also revealed that structural modifications based on this scaffold can fine-tune binding interactions with protein targets. These insights have guided the design of next-generation compounds with improved pharmacological profiles.

In industrial applications, 3-{[(Tert-butoxy)carbonyl]amino}-5-formyl-2,4,6-trimethylbenzoic acid serves as a valuable building block for large-scale synthesis of pharmaceutical intermediates. Its stability under various storage conditions and compatibility with standard purification techniques make it an attractive choice for manufacturers seeking reliable starting materials. Additionally, its well-documented synthetic protocols facilitate reproducibility across different laboratories, ensuring consistency in research outcomes.

The exploration of this compound’s derivatives has also led to insights into structure-activity relationships (SAR). By systematically varying substituents at different positions on the aromatic ring, researchers have been able to correlate specific structural features with biological responses. This information is critical for optimizing lead compounds during drug development pipelines and has contributed to a deeper understanding of molecular recognition processes.

Future research directions may focus on expanding the scope of 3-{[(Tert-butoxy)carbonyl]amino}-5-formyl-2,4,6-trimethylbenzoic acid applications through green chemistry approaches. Sustainable synthetic methods that minimize waste and energy consumption are increasingly important in pharmaceutical manufacturing. Innovations such as catalytic asymmetric synthesis or biocatalytic transformations could enhance efficiency while reducing environmental impact.

Overall,3-{[(Tert-butoxy)carbonyl]amino}-5-formyl-2,4,6-trimethylbenzoic acid (CAS No. 2418720-46-2) represents a versatile and multifunctional intermediate with broad applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural attributes make it a valuable tool for drug discovery efforts aimed at developing novel therapeutics targeting various diseases.